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Compound of Interest

Compound Name: Salfredin C2

Cat. No.: B15573128 Get Quote

Despite a comprehensive search for "Salfredin C2" and its role in metabolic studies, no

specific information, quantitative data, or established experimental protocols for a compound

with this designation could be found in the public domain.

Extensive searches were conducted to locate research papers, application notes, or any

documentation detailing the mechanism of action, signaling pathways, or metabolic effects of a

compound specifically named "Salfredin C2." The search results did, however, provide

information on related compounds, particularly analogues of Salvinorin A with modifications at

the C2 position.

Research on Salvinorin A, a potent kappa-opioid receptor agonist, indicates that its metabolic

inactivation often involves the cleavage of the C2-acetoxy group, yielding Salvinorin B.[1] This

highlights the significance of the C2 position in the biological activity and metabolism of this

class of compounds. However, this information does not directly pertain to a specific entity

identified as "Salfredin C2."

The absence of specific data for "Salfredin C2" prevents the creation of the requested detailed

application notes, protocols, data tables, and visualizations. It is possible that "Salfredin C2" is

a novel, proprietary, or internal research compound with data that has not yet been publicly

disclosed.

To proceed with this request, further clarification on the identity of "Salfredin C2" is required.

This could include:
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Alternative nomenclature or internal code names.

The chemical structure of the compound.

Any preliminary research or publications, even if not widely indexed.

The specific metabolic pathways or cellular processes of interest.

Without this essential information, it is not possible to provide the detailed and accurate

scientific documentation requested by the user. We recommend that the user verify the name

of the compound and provide additional context to enable a more targeted and successful

search for the relevant information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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